[(4-Methylmorpholin-2-yl)methyl](3-methylpentan-2-yl)amine

• Molecular Formula: C12H26N2O
• Molecular Weight: 214.35 g/mol
• IUPAC Name: 3-methyl-N-[(4-methylmorpholin-2-yl)methyl]pentan-2-amine
• InChI: InChI=1S/C12H26N2O/c1-5-10(2)11(3)13-8-12-9-14(4)6-7-15-12/h10-13H,5-9H2,1-4H3
• InChI Key: RHHMXWYRZLDZNM-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)C(C)NCC1CN(CCO1)C

Description

(4-Methylmorpholin-2-yl)methylamine (CAS: 1558813-66-3) is a tertiary amine with a molecular formula of C₁₂H₂₆N₂O and a molecular weight of 214.35 g/mol . Its structure comprises two distinct moieties:

• A 4-methylmorpholin-2-ylmethyl group, featuring a six-membered morpholine ring (with one oxygen and one nitrogen atom) substituted with a methyl group at the 4-position.
• A 3-methylpentan-2-yl group, a branched aliphatic chain providing steric bulk and lipophilicity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4-Methylmorpholin-2-yl)methylamine typically involves the reaction of 4-methylmorpholine with an appropriate alkylating agent under controlled conditions. One common method involves the use of 3-methylpentan-2-ylamine as the alkylating agent. The reaction is carried out in the presence of a suitable base, such as sodium hydride or potassium carbonate, to facilitate the nucleophilic substitution reaction. The reaction mixture is typically heated to a temperature of around 80-100°C for several hours to ensure complete conversion of the reactants to the desired product .

Industrial Production Methods

In an industrial setting, the production of (4-Methylmorpholin-2-yl)methylamine may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters, such as temperature, pressure, and reactant concentrations, can lead to higher yields and purity of the final product. Additionally, purification steps, such as distillation or chromatography, are employed to remove any impurities and obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

(4-Methylmorpholin-2-yl)methylamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride to convert the compound into its reduced form.

Substitution: The amine group can participate in nucleophilic substitution reactions with electrophiles, leading to the formation of substituted derivatives.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents at room temperature or slightly elevated temperatures.

Reduction: Lithium aluminum hydride, sodium borohydride; reactions are usually conducted in anhydrous solvents such as ether or tetrahydrofuran under inert atmosphere.

Substitution: Alkyl halides, acyl chlorides; reactions are performed in the presence of a base such as sodium hydroxide or potassium carbonate.

Major Products Formed

Oxidation: Formation of oxides or hydroxylated derivatives.

Reduction: Formation of reduced amine derivatives.

Substitution: Formation of substituted amine derivatives with various functional groups.

Scientific Research Applications

(4-Methylmorpholin-2-yl)methylamine has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of complex organic molecules and as a reagent in various chemical reactions.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the manufacture of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of (4-Methylmorpholin-2-yl)methylamine involves its interaction with specific molecular targets and pathways. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Methyl[(4-methylmorpholin-2-yl)methyl]amine

• Molecular Formula : C₇H₁₆N₂O (MW: 144.21 g/mol) .
• Structural Differences : Replaces the 3-methylpentan-2-yl group with a methyl group .
• Key Implications :
  • Reduced Steric Bulk : The smaller substituent may enhance solubility in polar solvents but reduce lipophilicity compared to the target compound.
  • Simpler Synthesis : Fewer steps required due to the absence of a branched alkyl chain.
  • Reactivity : The primary amine in the morpholine ring may exhibit higher nucleophilicity than the tertiary amine in the target compound.

1-(4-Benzylmorpholin-2-yl)ethylamine

• Molecular Formula : C₁₄H₂₂N₂O (MW: 234.34 g/mol) .
• Structural Differences : Substitutes the 3-methylpentan-2-yl group with a benzyl-substituted ethyl chain .
• Higher Molecular Weight: May affect pharmacokinetics, such as slower diffusion rates in biological systems compared to the target compound.

4-Methyl-N-[(4-methylmorpholin-2-yl)methyl]-1,3-thiazol-2-amine

• Molecular Formula: Not explicitly provided, but includes a thiazole ring .
• Structural Differences : Replaces the aliphatic 3-methylpentan-2-yl group with a thiazol-2-amine heterocycle .
• Key Implications :
  • Electronic Effects : The thiazole’s electron-withdrawing nitrogen atoms could alter electronic density, affecting reactivity in catalytic or medicinal applications.
  • Bioactivity : Heterocycles like thiazole are common in pharmaceuticals (e.g., antivirals, antibiotics), suggesting divergent applications compared to the target compound’s aliphatic focus.

[2-(4-Methoxy-phenyl)-2-morpholin-4-yl-ethyl]-methyl-amine

• Molecular Formula : C₁₄H₂₂N₂O₂ (MW: 250.34 g/mol) .
• Structural Differences : Features a methoxyphenyl group attached to the morpholine-ethylamine backbone.
• Pharmacological Potential: Aryl groups often enhance binding to biological targets, suggesting use in drug design where the target compound might serve as a lipophilic alternative.

Structural and Functional Analysis

Molecular Properties

Compound	Molecular Weight (g/mol)	Key Functional Groups	Lipophilicity (Predicted)
Target Compound	214.35	Tertiary amine, morpholine, alkyl	High (branched chain)
Methyl[(4-methylmorpholin-2-yl)methyl]amine	144.21	Primary amine, morpholine	Moderate
1-(4-Benzylmorpholin-2-yl)ethylamine	234.34	Tertiary amine, benzyl	High (aromatic)
4-Methyl-N-[(4-methylmorpholin-2-yl)methyl]-1,3-thiazol-2-amine	~220*	Thiazole, secondary amine	Moderate

*Estimated based on structural similarity.

Biological Activity

(4-Methylmorpholin-2-yl)methylamine is an organic compound characterized by a unique molecular structure that includes a morpholine ring and an aliphatic amine. This compound has garnered attention in medicinal chemistry due to its potential biological activities, particularly in pharmacology. The morpholine component is known for enhancing bioactivity, while the aliphatic amine contributes to its solubility and reactivity in various chemical environments.

Chemical Structure and Properties

The molecular formula of (4-Methylmorpholin-2-yl)methylamine is C$_{11}$H$_{19}$N$_{2}$O. Its structural features can be summarized as follows:

Component	Description
Morpholine Ring	Provides bioactivity through structural mimicry of biological molecules.
Aliphatic Amine	Enhances solubility and reactivity, aiding in interaction with biological targets.

Mechanisms of Biological Activity

Preliminary studies suggest that (4-Methylmorpholin-2-yl)methylamine may interact with various biological targets, although specific mechanisms are still under investigation. The compound's ability to mimic certain biological structures allows it to potentially modulate enzyme activity or receptor interactions, leading to various pharmacological effects.

Potential Mechanisms:

• Enzyme Inhibition : May inhibit enzymes involved in metabolic pathways.
• Receptor Modulation : Could bind to receptors, altering their activity and downstream signaling pathways.

Research Findings

Research into the biological activity of (4-Methylmorpholin-2-yl)methylamine has indicated several potential applications:

• Anticancer Activity : Initial studies have shown that compounds with similar morpholine structures exhibit anticancer properties, suggesting that this compound may also possess similar effects.
• Antimicrobial Properties : There is ongoing research into its potential as an antimicrobial agent, given the structural similarities to other known antimicrobial compounds.

Interaction Studies

Interaction studies are crucial for understanding the behavior of (4-Methylmorpholin-2-yl)methylamine in biological systems. Preliminary findings suggest:

• Cell Line Studies : Ongoing experiments are evaluating the cytotoxic effects on various cancer cell lines.
• Target Identification : Research is focused on identifying specific molecular targets that interact with the compound.